Cas no 25188-23-2 (2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-(2-phenyldiazenyl)-)

• Product Name: 2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-(2-phenyldiazenyl)-
• CAS No: 25188-23-2
• MF: C₃₃H₂₄N₆O₉S₂
• MW: 712.708464622498
• CID: 271822
• PubChem ID: 77183
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• (3E)-4-oxo-7-({[(6E)-5-oxo-6-(2-phenylhydrazinylidene)-7-sulfo-5,6-dihydronaphthalen-2-yl]carbamoyl}amino)-3-(2-phenylhydrazinylidene)-3,4-dihydronaphthalene-2-sulfonic acid
• 4-hydroxy-7-[(5-hydroxy-6-phenylazo-7-sulfo-2-naphthyl)carbamoylamino]-3-phenylazo-naphthalene-2-sulfonic acid
• 7,7'-(Carbonyldiimino)bis(4-hydroxy-3-(phenylazo)naphthalene-2-sulphonic) acid
• EINECS 246-725-8
• 2-Naphthalenesulfonic acid, 7, {7'-(carbonyldiimino)bis[4-hydroxy-3-(phenylazo)-,}
• Direct Orange A
• Erie Fast Orange A
• Direct Fast Orange SN
• Atlantic Fast Orange S
• Chlorazol Fast Orange R
• Direct Fast Orange SE
• CHEMBL1092449
• Direct Fast Orange S
• Benzo Fast Orange S
• Diamine Fast Orange S
• Chrome Leather Orange SE
• Kayaku Direct Fast Orange S
• Enianil Brilliant Orange S
• Phenamine Brilliant Orange A
• Benzo Orange S
• Nippon Fast Orange S
• Mitsui Direct Fast Orange S
• Pontamine Fast Orange S
• Brillant Orange
• Paramine Fast Orange S New
• Brilliant Direct Orange
• Diazol Fast Orange SS
• NSC16223
• 4-Hydroxy-7-({[5-hydroxy-6-(phenyldiazenyl)-7-sulfo(2-naphthyl)]amino}carbonylamino)-3-(phenyldiazenyl)naphthalene-2-sulfonic acid-
• Chloramine Fast Orange S
• Pheno Fast Orange 2RS
• Direct Brilliant Orange
• 7,7'-(Carbonyldiimino)bis[4-hydroxy-3-(phenylazo)naphthalene-2-sulfonic]acid
• NSC47749
• Diaphtamine Fast Orange S
• Benzo Viscose Orange RL
• Hispamin Fast Orange S
• Chloramine Fast Orange SE
• 25188-23-2
• Tertrodirect Orange S
• Diphenyl Orange SE
• C.I. Direct Orange 26
• Vondacel Orange SN
• Brilliant Direct Orange A-CF
• Nyanza Fast Orange S
• Direct Fast Orange MS
• DTXSID601025776
• Diacotton Fast Orange S
• NS00084374
• Airedale Orange SED
• 4-hydroxy-7-[[5-hydroxy-6-[(E)-phenylazo]-7-sulfo-2-naphthyl]carbamoylamino]-3-[(E)-phenylazo]naphthalene-2-sulfonic acid
• Fast Orange S
• Diphenyl Fast Orange SE
• 4-Hydroxy-7-((((5-hydroxy-6-(phenyldiazenyl)-7-sulfo-2-naphthyl)amino)carbonyl)amino)-3-(phenyldiazenyl)-2-naphthalenesulfonic acid
• NSC-16223
• Aizen Primula Orange SH
• Calcomine Fast Orange 2R
• Fast Paper Orange SO
• Diazol Fast Orange S
• Fenamin Orange A
• Benzanil Fast Orange SE
• Paramine Fast Orange S Extra
• 2-Naphthalenesulfonicacid, 7,7'-(carbonyldiimino)bis[4-hydroxy-3-(2-phenyldiazenyl)-

• Inchi： 1S/C33H24N6O9S2/c40-31-25-13-11-23(15-19(25)17-27(49(43,44)45)29(31)38-36-21-7-3-1-4-8-21)34-33(42)35-24-12-14-26-20(16-24)18-28(50(46,47)48)30(32(26)41)39-37-22-9-5-2-6-10-22/h1-18,40-41H,(H2,34,35,42)(H,43,44,45)(H,46,47,48)/b38-36+,39-37+
• InChI Key： XKNUVBQTZXGYHL-NFSGFYSESA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)O)/N=N/C1C=CC=CC=1)O)=O)O)/N=N/C1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 712.10482
• Monoisotopic Mass: 712.104618
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 250
• XLogP3: 5.3

Experimental Properties

• Density: 1.59
• Refractive Index: 1.747
• PSA: 239.77